2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine

• CAS No.: 833459-04-4
• Molecular Formula: C15H15N3
• Molecular Weight: 237.30 g/mol
• IUPAC Name: 4-phenyl-3,5,10-triazatricyclo[6.3.1.02,7]dodeca-2,4,6-triene
• InChI: InChI=1S/C15H15N3/c1-2-4-10(5-3-1)15-17-9-13-11-6-12(8-16-7-11)14(13)18-15/h1-5,9,11-12,16H,6-8H2
• InChI Key: KCYSNJVOUOGMKL-UHFFFAOYSA-N
• Canonical SMILES: C1C2CNCC1C3=NC(=NC=C23)C4=CC=CC=C4

Description

2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine is a heterocyclic compound with the molecular formula C14H15N3.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the condensation of 6-aminopyrimidines with ethoxymethylenemalonic ester followed by cyclization at high temperatures . Another method includes the reaction of 5-acetyl-4-aminopyrimidines with carboxylic acid chlorides under reflux in xylene, followed by the addition of a base .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce different functional groups into the molecule .

Scientific Research Applications

2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: The compound exhibits various biological activities, making it a subject of interest in pharmacological studies.

Industry: Used in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine involves its interaction with specific molecular targets and pathways. The compound may act on enzymes or receptors, leading to changes in cellular processes. Detailed studies on its mechanism of action are still ongoing .

Comparison with Similar Compounds

Similar Compounds

• 7-Methoxy-2-methyl-3,4,5,6-tetrahydro-2H-azepine
• 4-Chloro-2-methyl-5,6,7,8-tetrahydro1benzothieno[2,3-d]pyrimidine
• 5-(2-Chloroethyl)-10,11-dihydro-5H-dibenzo[b,f]azepine

Uniqueness

2-Phenyl-6,7,8,9-tetrahydro-5H-5,9-methanopyrimido[4,5-d]azepine is unique due to its specific fused ring structure, which imparts distinct chemical and biological properties.